![molecular formula C23H25N5O3 B4057189 1-[4-(4-morpholinyl)-3-nitrophenyl]-4-(1-piperidinyl)phthalazine](/img/structure/B4057189.png)
1-[4-(4-morpholinyl)-3-nitrophenyl]-4-(1-piperidinyl)phthalazine
Overview
Description
1-[4-(4-morpholinyl)-3-nitrophenyl]-4-(1-piperidinyl)phthalazine is a useful research compound. Its molecular formula is C23H25N5O3 and its molecular weight is 419.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 419.19573968 g/mol and the complexity rating of the compound is 605. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Piperazine and Morpholine Applications in Medicinal Chemistry
Piperazine and morpholine nuclei are central to numerous pharmaceutical applications, with recent scientific endeavors focusing on the synthesis of their derivatives for enhanced pharmacophoric activities. Compounds containing these nuclei have demonstrated a wide range of therapeutic potentials, including antipsychotic, antidepressant, anticancer, anti-inflammatory, and antimicrobial effects among others (Al-Ghorbani Mohammed et al., 2015). This underscores the ongoing research interest in exploiting these moieties for developing novel therapeutic agents.
Therapeutic Uses of Piperazine Derivatives
Piperazine derivatives exhibit a plethora of therapeutic uses, spanning from CNS agents to anticancer and cardio-protective agents. Their flexibility as a chemical building block facilitates the discovery of drug-like elements, significantly impacting pharmacokinetic and pharmacodynamic factors of the resultant molecules (A. Rathi et al., 2016). This highlights the broad potential of piperazine-based molecules in medicinal chemistry and drug development.
Phthalazine Derivatives in Drug Synthesis
The synthesis of phthalazine derivatives provides a fundamental approach for creating new molecules with significant biological activities. These derivatives serve as crucial intermediates in medicinal chemistry, enabling the development of novel therapeutic agents with diverse pharmacological actions. The systematic exploration of synthetic routes for phthalazine derivatives is vital for advancing drug discovery and development processes (Smita Singh & Nitin Kumar, 2019).
Properties
IUPAC Name |
4-[2-nitro-4-(4-piperidin-1-ylphthalazin-1-yl)phenyl]morpholine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O3/c29-28(30)21-16-17(8-9-20(21)26-12-14-31-15-13-26)22-18-6-2-3-7-19(18)23(25-24-22)27-10-4-1-5-11-27/h2-3,6-9,16H,1,4-5,10-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEZPPTNPUSUTKX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NN=C(C3=CC=CC=C32)C4=CC(=C(C=C4)N5CCOCC5)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.